(2S)-6-Bromo-1,2,3,4-tetrahydronaphthalen-2-amine
Overview
Description
(2S)-6-Bromo-1,2,3,4-tetrahydronaphthalen-2-amine, also known as 6-Br-THA, is an organic compound with the molecular formula C10H12BrN. It is a chiral molecule and exists as two enantiomers, (2S)-6-Br-THA and (2R)-6-Br-THA. The compound has gained attention in scientific research due to its potential therapeutic applications in various neurological disorders.
Mechanism Of Action
The mechanism of action of (2S)-(2S)-6-Bromo-1,2,3,4-tetrahydronaphthalen-2-amine involves the inhibition of dopamine reuptake by binding to the dopamine transporter. This results in an increase in the concentration of dopamine in the synaptic cleft, leading to enhanced dopamine neurotransmission. The compound also modulates the activity of serotonin and norepinephrine by binding to their respective transporters.
Biochemical And Physiological Effects
The biochemical and physiological effects of (2S)-(2S)-6-Bromo-1,2,3,4-tetrahydronaphthalen-2-amine include an increase in dopamine, serotonin, and norepinephrine neurotransmission. This leads to enhanced mood, motivation, and movement control. The compound has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages And Limitations For Lab Experiments
The advantages of using (2S)-(2S)-6-Bromo-1,2,3,4-tetrahydronaphthalen-2-amine in lab experiments include its high potency and selectivity for dopamine reuptake inhibition. The compound is also stable and easy to synthesize. However, the limitations include its potential toxicity and the need for further studies to determine its long-term effects.
Future Directions
For research on (2S)-(2S)-6-Bromo-1,2,3,4-tetrahydronaphthalen-2-amine include the development of more potent and selective analogs for therapeutic applications. The compound can also be studied for its potential use in the treatment of other neurological disorders such as schizophrenia and attention deficit hyperactivity disorder. Further studies are needed to determine the long-term effects and safety of the compound for clinical use.
Scientific Research Applications
(2S)-(2S)-6-Bromo-1,2,3,4-tetrahydronaphthalen-2-amine has been studied for its potential therapeutic applications in various neurological disorders such as Parkinson's disease, depression, and addiction. It has been shown to act as a dopamine reuptake inhibitor, which increases the level of dopamine in the brain. Dopamine is a neurotransmitter that plays a crucial role in reward, motivation, and movement control. The compound has also been found to modulate the activity of serotonin and norepinephrine, which are neurotransmitters involved in mood regulation.
properties
IUPAC Name |
(2S)-6-bromo-1,2,3,4-tetrahydronaphthalen-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrN/c11-9-3-1-8-6-10(12)4-2-7(8)5-9/h1,3,5,10H,2,4,6,12H2/t10-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMALPFDUOAVVMB-JTQLQIEISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(CC1N)C=CC(=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC2=C(C[C@H]1N)C=CC(=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20628467 | |
Record name | (2S)-6-Bromo-1,2,3,4-tetrahydronaphthalen-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20628467 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2S)-6-Bromo-1,2,3,4-tetrahydronaphthalen-2-amine | |
CAS RN |
176707-78-1 | |
Record name | (2S)-6-Bromo-1,2,3,4-tetrahydronaphthalen-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20628467 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.